Cas no 2228512-47-6 (1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228512-47-6
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6415527
• PubChem ID: 165715060
• Update Time: 2025-10-30

1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1831636
• 2228512-47-6

• Inchi： 1S/C10H15N3/c1-13-7-8(6-12-13)9(2-3-9)10(11)4-5-10/h6-7H,2-5,11H2,1H3
• InChI Key： HBQLMXURFWZWKS-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=NN(C)C=2)CC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine

Research Brief on 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS: 2228512-47-6)

The compound 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS: 2228512-47-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine scaffold and pyrazole moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

Recent research efforts have focused on the synthesis and optimization of 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine, aiming to improve its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

Pharmacological evaluations have revealed that 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine exhibits high affinity for specific serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. This receptor profile suggests potential applications in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to modulate receptor activity with minimal off-target effects, a critical factor in CNS drug development.

In addition to its CNS applications, recent investigations have explored the compound's role in oncology. Preliminary data from a 2024 study indicate that 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine may inhibit certain kinase pathways involved in tumor proliferation. While these findings are still in the early stages, they open new avenues for research into its potential as an adjunct therapy in cancer treatment.

The safety profile of 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine has also been a focus of recent studies. Toxicology assessments in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential drug-drug interactions.

In conclusion, 1-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS: 2228512-47-6) represents a promising candidate for further development in both CNS and oncology therapeutics. Its unique chemical structure, combined with its favorable pharmacological and safety profiles, positions it as a valuable lead compound for future drug discovery efforts. Continued research will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.